Cas no 2770353-40-5 ((1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride)

• Product Name: (1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride
• CAS No: 2770353-40-5
• MF: C₄H₁₃ClNOP
• MW: 157.578881025314
• CID: 5915131
• PubChem ID: 165478883
• Update Time: 2025-05-19

(1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37402620
• (1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride
• 2770353-40-5

• Inchi： 1S/C4H12NOP.ClH/c1-4(5)7(2,3)6;/h4H,5H2,1-3H3;1H/t4-;/m0./s1
• InChI Key： FXCGCMMBKQKSJY-WCCKRBBISA-N
• SMILES： Cl.P(C)(C)([C@@H](C)N)=O

Computed Properties

• Exact Mass: 157.0423287g/mol
• Monoisotopic Mass: 157.0423287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 95.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on (1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride

Comprehensive Overview of (1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride (CAS No. 2770353-40-5)

The compound (1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride (CAS No. 2770353-40-5) is a chiral organophosphorus derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the dimethylphosphoryl group and stereospecific (1S) configuration, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in modulating enzyme activity and targeting specific metabolic pathways.

One of the most searched questions about (1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride revolves around its synthetic routes and purification methods. Recent advancements in asymmetric synthesis have enabled higher yields of the (1S) enantiomer, addressing the demand for enantiopure compounds in medicinal chemistry. The hydrochloride salt form enhances solubility, making it suitable for aqueous-based reactions—a critical factor for researchers optimizing reaction conditions.

In the context of sustainability, 2770353-40-5 has garnered attention due to its potential as a greener alternative in catalysis. The dimethylphosphoryl moiety can act as a ligand in transition metal complexes, reducing the need for heavy metals in certain reactions. This aligns with the growing trend of "green chemistry," where users frequently search for eco-friendly reagents and processes. Analytical techniques like HPLC and NMR are essential for characterizing this compound, ensuring its purity meets industry standards.

The pharmacological relevance of (1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride is another hot topic. Its structural similarity to natural amino acids allows it to interact with biological targets, such as kinases or G-protein-coupled receptors (GPCRs). Discussions in scientific forums often focus on its stability under physiological conditions—a key consideration for drug delivery systems. Additionally, its CAS No. 2770353-40-5 is frequently cross-referenced in patent databases, highlighting its commercial importance.

From a regulatory perspective, proper handling and storage of 2770353-40-5 are critical to maintaining its integrity. While not classified as hazardous under standard guidelines, its hydrochloride form requires protection from moisture to prevent degradation. Safety data sheets (SDS) provide detailed protocols, which are often searched by laboratory personnel to ensure compliance with workplace safety norms.

Emerging applications of (1S)-1-(dimethylphosphoryl)ethan-1-amine hydrochloride include its use in bioconjugation strategies. The amine group facilitates covalent attachment to biomolecules, enabling the development of targeted therapies—a trending area in precision medicine. Researchers also explore its role in proteomics, where it serves as a derivatization agent to improve mass spectrometry sensitivity.

In summary, CAS No. 2770353-40-5 represents a versatile building block with multidisciplinary applications. Its combination of chiral purity, phosphorus-based functionality, and salt stability positions it as a compound of enduring interest in both academic and industrial settings. Future studies may further elucidate its mechanistic roles, expanding its utility in cutting-edge scientific endeavors.